![molecular formula C22H19N5OS B4577898 N-phenyl-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide](/img/structure/B4577898.png)
N-phenyl-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide
Overview
Description
N-phenyl-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the triazole family and has been shown to exhibit various biochemical and physiological effects.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Compounds derived from the 1,2,4-triazole class, including structures similar to N-phenyl-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide, have been evaluated for their antimicrobial and antifungal activities. For instance, derivatives of 1,2,4-triazole have shown good or moderate antimicrobial activity against a variety of microorganisms. The ability to inhibit microbial growth makes these compounds of interest in the development of new antimicrobial agents (Bayrak et al., 2009).
Anticonvulsant Properties
Hybrid molecules that combine elements of the 1,2,4-triazole structure with other pharmacophores have been synthesized and tested for anticonvulsant activity. These studies aim to find new treatments for epilepsy and related conditions by exploring the efficacy of these compounds in preclinical models of seizures. The research indicates that some derivatives exhibit broad spectra of anticonvulsant activity, making them potential candidates for further development as antiepileptic drugs (Kamiński et al., 2015).
Anticancer Potential
Research into the anticancer potential of 1,2,4-triazole derivatives, including those structurally related to N-phenyl-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}propanamide, has yielded promising results. These compounds have been evaluated for their cytotoxic effects against various cancer cell lines. Some derivatives have shown significant activity, highlighting their potential as leads for the development of new anticancer agents. The effectiveness of these compounds against cancer cells suggests a possible role in chemotherapy (Tumosienė et al., 2020).
Herbicidal Activity
The synthesis and testing of 1,2,4-triazole derivatives for herbicidal activity represent another avenue of research. These compounds have been designed to target specific weeds and pests in agriculture, offering a potential for the development of new herbicides. The evaluation of their activity against various plant species demonstrates the versatility of 1,2,4-triazole derivatives in agricultural applications (Liu & Shi, 2014).
Surface Activity and Material Chemistry
Additionally, 1,2,4-triazole derivatives have been explored for their surface activity, which is relevant in material science and industrial applications. These compounds can act as surfactants or as components in the development of materials with unique properties. The synthesis and characterization of these derivatives contribute to the broader understanding of their potential uses beyond pharmacology (El-Sayed, 2006).
properties
IUPAC Name |
N-phenyl-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5OS/c1-16(21(28)24-18-8-4-2-5-9-18)29-22-26-25-20(17-12-14-23-15-13-17)27(22)19-10-6-3-7-11-19/h2-16H,1H3,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OITUIYBIXPNLFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1)SC2=NN=C(N2C3=CC=CC=C3)C4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.